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Compound of Interest

Compound Name: AMP-PNP lithium hydrate

Cat. No.: B15547534 Get Quote

Welcome to the technical support center for Adenosine 5'-(β,γ-imido)triphosphate (AMP-PNP)

lithium hydrate. This resource provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common solubility issues and other challenges encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: What is AMP-PNP lithium hydrate and why is it used?

A1: AMP-PNP lithium hydrate is a non-hydrolyzable analog of adenosine triphosphate (ATP).

[1] In this molecule, an imido group (-NH-) replaces the oxygen atom between the β and γ

phosphates of ATP. This modification makes the terminal phosphate bond resistant to cleavage

by ATPases and other enzymes that typically hydrolyze ATP.[2] Consequently, AMP-PNP can

bind to the ATP-binding sites of enzymes, effectively "locking" them in an ATP-bound state

without being consumed. This property makes it an invaluable tool for studying the

mechanisms of ATP-dependent enzymes such as kinases, motor proteins (e.g., myosin and

kinesin), and certain ion channels.[1][2]

Q2: What is the general solubility of AMP-PNP lithium hydrate?

A2: AMP-PNP lithium hydrate is generally soluble in water.[3] The maximum concentration in

water is typically around 50 mg/mL, which corresponds to approximately 50 mM.[3] Some

suppliers suggest that sonication and warming can aid in the dissolution of the compound.
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Q3: How should AMP-PNP lithium hydrate be stored?

A3: Proper storage is crucial to maintain the integrity of AMP-PNP.

Solid Form: The lyophilized powder should be stored at -20°C upon arrival.[2][3]

Stock Solutions: It is recommended to prepare stock solutions, aliquot them into single-use

volumes, and store them at -70°C.[3] Stock solutions are stable for up to 3 months at this

temperature, with approximately 5% hydrolysis observed after 6 months.[3]

Thawed Aliquots: Once an aliquot is thawed, it should be used within one week. It is

important to avoid repeated freeze-thaw cycles.[2]

Q4: Is AMP-PNP sensitive to pH?

A4: Yes, AMP-PNP is very unstable in acidic conditions.[3] At low pH, it will rapidly hydrolyze to

the corresponding phosphoramidate and inorganic phosphate. Therefore, it is critical to

maintain a neutral or slightly alkaline pH (around 7.4) for stock solutions and experimental

buffers.[2][3]

Troubleshooting Guide: Solubility Issues
Precipitation of AMP-PNP lithium hydrate can be a frustrating issue. This guide provides a

systematic approach to identify and resolve these problems.

Issue 1: Precipitate forms immediately upon dissolving the powder.
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Potential Cause Explanation Recommended Solution

Low Quality Water

The presence of contaminants

or incorrect pH in the water

can affect solubility.

Use ultrapure, nuclease-free

water with a neutral pH.

Incorrect Temperature

Attempting to dissolve the

powder in cold water may

hinder the process.

Use room temperature water.

Gentle warming (e.g., to 37°C)

can also help, but avoid

excessive heat.

Insufficient Mixing
The powder may not have fully

dissolved.

Vortex the solution for a

sufficient amount of time. Brief

sonication can also be

effective in breaking up small

aggregates.

Visual Cue: The solution appears cloudy or contains visible solid particles immediately after

adding the powder and attempting to dissolve it.

Issue 2: Precipitate forms after adding to a buffer or during an experiment.
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Potential Cause Explanation Recommended Solution

Buffer Incompatibility

Certain buffer components,

particularly at high

concentrations, can interact

with AMP-PNP and cause it to

precipitate. While soluble in

phosphate buffer at 0.1 M,

higher concentrations or the

presence of other salts might

be problematic.[3]

Test the solubility of AMP-PNP

in your specific buffer system

at the final working

concentration before starting a

critical experiment. Consider

using common compatible

buffers like HEPES or Tris at a

neutral pH.

High Divalent Cation

Concentration

High concentrations of divalent

cations, such as Mg²⁺ or Ca²⁺,

can sometimes lead to the

formation of insoluble

phosphate salts.

While Mg²⁺ is often required

for the activity of ATP-

dependent enzymes, its

concentration should be

optimized. Avoid excessively

high concentrations of divalent

cations in your buffer.

Incorrect pH

As mentioned, AMP-PNP is

unstable at low pH. A drop in

the buffer's pH during the

experiment could lead to

hydrolysis and precipitation of

the byproducts.

Ensure your buffer has

sufficient buffering capacity to

maintain a stable pH

throughout the experiment.

Regularly check the pH of your

stock buffers.

High Ionic Strength

The overall salt concentration

of the buffer can influence the

solubility of charged molecules

like AMP-PNP.[4][5]

If you suspect high ionic

strength is an issue, try to

reduce the concentration of

other salts in your buffer, if

experimentally feasible.

Low Temperature

If the experiment is conducted

at a low temperature (e.g., on

ice), the solubility of AMP-PNP

may decrease.

If possible, perform the

experiment at a temperature

where AMP-PNP remains

soluble. If low temperatures

are required, use a lower

concentration of AMP-PNP.
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Visual Cue: The initially clear solution becomes cloudy or develops a visible precipitate over

time, upon addition of other reagents, or when cooled.

Data Presentation
Table 1: Solubility and Stability of AMP-PNP Lithium Hydrate

Parameter Value Conditions Reference(s)

Maximum Solubility in

Water
50 mg/mL (~50 mM) Room Temperature [3]

Recommended

Storage (Solid)
-20°C Lyophilized powder [2][3]

Recommended

Storage (Solution)
-70°C

Aliquoted stock

solutions
[3]

Stability of Stock

Solution
Up to 3 months At -70°C [3]

Hydrolysis Rate ~5% after 6 months At -70°C [3]

pH Sensitivity
Unstable in acidic

conditions
Low pH [3]

Recommended pH ~7.4
For stock solutions

and buffers
[2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM AMP-PNP Stock Solution

Materials:

AMP-PNP lithium hydrate powder

Ultrapure, nuclease-free water

Sterile microcentrifuge tubes
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Procedure:

Allow the AMP-PNP lithium hydrate powder to equilibrate to room temperature before

opening the vial to prevent condensation.

Weigh out the desired amount of AMP-PNP powder. For example, to make 1 mL of a 100

mM solution (assuming a molecular weight of approximately 529.93 g/mol for the tetralithium

salt), you would need 52.99 mg.

Add the appropriate volume of ultrapure water to the powder.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, gently

warm the solution to 37°C or sonicate briefly to aid dissolution.

(Optional) If a buffered stock is desired, the AMP-PNP can be dissolved in a buffer such as

50 mM HEPES, pH 7.4.[2]

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -70°C.

Protocol 2: Kinase Activity Assay using AMP-PNP as a Competitive Inhibitor

Principle: This assay measures the ability of a kinase to phosphorylate a substrate in the

presence of ATP. AMP-PNP is used as a negative control or a competitive inhibitor to confirm

that the observed activity is ATP-dependent.

Materials:

Purified kinase

Kinase-specific substrate (peptide or protein)

ATP solution

AMP-PNP stock solution (e.g., 100 mM)
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Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.1% β-

mercaptoethanol)

Detection reagent (e.g., ADP-Glo™, radioactive [γ-³²P]ATP, or a phosphospecific antibody)

Procedure:

Prepare the kinase reaction mix by combining the kinase reaction buffer, the kinase, and its

substrate in a microplate well.

Prepare three sets of reactions:

Positive Control: Add ATP to the final desired concentration (e.g., 100 µM).

Negative Control: Add AMP-PNP to the same final concentration as ATP (e.g., 100 µM).

No Nucleotide Control: Add an equal volume of water or buffer.

Initiate the reaction by adding the nucleotide (ATP or AMP-PNP) or water.

Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined

amount of time (e.g., 30 minutes).

Stop the reaction according to the detection method's instructions (e.g., by adding a stop

solution or boiling in SDS-PAGE sample buffer).

Detect the amount of phosphorylated substrate using your chosen method.

Expected Outcome: The positive control with ATP should show a high level of substrate

phosphorylation. The negative control with AMP-PNP and the no-nucleotide control should

show little to no phosphorylation, confirming that the kinase activity is ATP-dependent and that

AMP-PNP does not serve as a phosphate donor for this enzyme.

Protocol 3: Myosin ATPase Activity Assay

Principle: This assay measures the ATPase activity of myosin by quantifying the amount of

inorganic phosphate (Pi) released from the hydrolysis of ATP. AMP-PNP is used to demonstrate

the ATP-dependence of the reaction.
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Materials:

Purified myosin

Actin filaments (optional, as an activator)

ATP solution

AMP-PNP stock solution

Assay buffer (e.g., 20 mM MOPS pH 7.0, 5 mM MgCl₂, 0.1 mM EGTA)

Phosphate detection reagent (e.g., Malachite Green)

Procedure:

Set up the reactions in microcentrifuge tubes by adding the assay buffer and myosin. If using

actin, pre-incubate the myosin with actin filaments.

Prepare three conditions:

ATP: Add ATP to a final concentration of 1 mM.

AMP-PNP: Add AMP-PNP to a final concentration of 1 mM.

No Nucleotide: Add an equal volume of buffer.

Incubate the reactions at 25°C for a set time (e.g., 15 minutes).

Stop the reaction by adding a stop solution (e.g., an acid).

Add the phosphate detection reagent to each tube and incubate according to the

manufacturer's instructions to allow color development.

Measure the absorbance at the appropriate wavelength (e.g., 650 nm for Malachite Green).

Calculate the amount of phosphate released using a standard curve.
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Expected Outcome: The reaction with ATP should show a significant increase in absorbance,

indicating phosphate release. The reactions with AMP-PNP and no nucleotide should show

minimal to no change in absorbance, confirming that the observed ATPase activity is specific to

ATP hydrolysis.
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Caption: Troubleshooting workflow for AMP-PNP precipitation issues.
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Caption: Role of AMP-PNP in the motor protein (myosin) ATPase cycle.
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Caption: Use of AMP-PNP in studying G-Protein Coupled Receptor (GPCR) signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. AMP-PNP 100mM, pH 7.4 - Hypermol [hypermol.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. Sensitivity of oat protein solubility to changing ionic strength and pH - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Effects of ionic strength on the folding and stability of SAMP1, a ubiquitin-like halophilic
protein - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: AMP-PNP Lithium Hydrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547534#solubility-issues-with-amp-pnp-lithium-
hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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